Cas no 2172058-28-3 (2-5-(difluoromethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(difluoromethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172058-28-3
• MF: C₁₀H₁₄F₂N₄O
• MW: 244.241168498993
• CID: 5905791
• PubChem ID: 165601522
• Update Time: 2025-08-05

2-5-(difluoromethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(difluoromethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172058-28-3
• EN300-1598801
• 2-[5-(difluoromethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile

• Inchi： 1S/C10H14F2N4O/c1-7(4-6-17-2)16-9(10(11)12)8(3-5-13)14-15-16/h7,10H,3-4,6H2,1-2H3
• InChI Key： XKEVCBUVOKYUMH-UHFFFAOYSA-N
• SMILES： FC(C1=C(CC#N)N=NN1C(C)CCOC)F

Computed Properties

• Exact Mass: 244.11356741g/mol
• Monoisotopic Mass: 244.11356741g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-5-(difluoromethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

2-5-(Difluoromethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile: A Comprehensive Overview

The compound with CAS No. 2172058-28-3, known as 2-5-(difluoromethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a triazole ring system, a difluoromethyl group, and a methoxybutan substituent. The presence of these functional groups makes it a versatile compound with applications in drug discovery, agrochemicals, and materials science.

The triazole ring system in this compound is a key structural feature that contributes to its stability and reactivity. Triazoles are well-known for their ability to form stable complexes with metal ions, making them valuable in coordination chemistry and catalysis. Recent studies have highlighted the potential of triazole-containing compounds in the development of new pharmaceutical agents, particularly in the context of anti-inflammatory and antitumor activities. The difluoromethyl group further enhances the compound's versatility by introducing fluorine atoms, which are known to improve pharmacokinetic properties such as bioavailability and metabolic stability.

The 4-methoxybutan substituent adds another layer of complexity to the molecule's structure. Methoxy groups are commonly used in organic synthesis to modify the physical and chemical properties of compounds. In this case, the methoxybutan group likely plays a role in modulating the compound's solubility and lipophilicity, which are critical factors in drug design. Recent research has shown that such substituents can significantly influence the bioavailability and efficacy of pharmaceutical compounds.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. The synthesis typically begins with the preparation of intermediate compounds that incorporate the triazole ring system and the difluoromethyl group. These intermediates are then subjected to coupling reactions to introduce the methoxybutan substituent. The use of advanced catalytic systems and protecting group strategies ensures high yields and selectivity in these reactions.

In terms of applications, this compound has shown promise in several areas. In drug discovery, it has been investigated as a potential lead compound for treating various diseases, including cancer and inflammatory disorders. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable tool in medicinal chemistry. Additionally, its unique structure suggests potential applications in agrochemicals, where it could serve as an active ingredient in pesticides or herbicides.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, conformational flexibility, and interaction patterns with biological targets. These studies have been instrumental in guiding the optimization of the compound for specific applications.

In conclusion, 2-5-(difluoromethyl)-1-(4-methoxybutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile is a multifaceted compound with significant potential across various fields of chemical research. Its unique structure, combined with recent advances in synthetic and computational techniques, positions it as a valuable asset in the development of new drugs and materials.